![molecular formula C15H21ClN2O B4405234 2-[2-(4-methyl-1-piperidinyl)ethoxy]benzonitrile hydrochloride](/img/structure/B4405234.png)
2-[2-(4-methyl-1-piperidinyl)ethoxy]benzonitrile hydrochloride
Overview
Description
2-[2-(4-methyl-1-piperidinyl)ethoxy]benzonitrile hydrochloride, commonly known as A-317491, is a selective antagonist of the P2X3 receptor. P2X3 receptors are ion channels that are activated by ATP and are primarily expressed in sensory neurons. A-317491 has been studied extensively for its potential therapeutic applications in pain management and other neurological disorders.
Mechanism of Action
A-317491 is a selective antagonist of the P2X3 receptor. P2X3 receptors are ion channels that are activated by ATP and are primarily expressed in sensory neurons. By blocking the P2X3 receptor, A-317491 reduces the transmission of pain signals from sensory neurons to the central nervous system.
Biochemical and Physiological Effects:
A-317491 has been shown to be effective in reducing neuropathic pain in animal models. It has also been shown to reduce the number of action potentials in sensory neurons, indicating a reduction in pain signaling. A-317491 has also been shown to reduce inflammation and oxidative stress in animal models.
Advantages and Limitations for Lab Experiments
One advantage of A-317491 is its selectivity for the P2X3 receptor. This allows for more targeted and specific research on the role of the P2X3 receptor in pain signaling. However, one limitation is that A-317491 has a relatively short half-life, which may limit its effectiveness in long-term studies.
Future Directions
There are several potential future directions for research on A-317491. One area of research could focus on the development of more potent and selective P2X3 receptor antagonists. Another area of research could focus on the potential role of the P2X3 receptor in other neurological disorders such as migraine, depression, and anxiety. Additionally, research could focus on the development of novel drug delivery systems to improve the effectiveness of A-317491 in long-term studies.
Scientific Research Applications
A-317491 has been extensively studied for its potential therapeutic applications in pain management. It has been shown to be effective in reducing neuropathic pain in animal models. A-317491 has also been studied for its potential role in the treatment of other neurological disorders such as migraine, depression, and anxiety.
properties
IUPAC Name |
2-[2-(4-methylpiperidin-1-yl)ethoxy]benzonitrile;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O.ClH/c1-13-6-8-17(9-7-13)10-11-18-15-5-3-2-4-14(15)12-16;/h2-5,13H,6-11H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSXRLABNFQMYNK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CCOC2=CC=CC=C2C#N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.79 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.